Tricarballylic acid

• IUPAC Name: propane-1,2,3-tricarboxylic acid
• InChI: InChI=1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: KQTIIICEAUMSDG-UHFFFAOYSA-N
• Canonical SMILES: C(C(CC(=O)O)C(=O)O)C(=O)O
• Molecular Formula: C6H8O6
• DSSTOX Substance ID: DTXSID8059186
• Molecular Weight: 176.12 g/mol
• Physical Description: Solid; [Merck Index] Crystalline solid; [Alfa Aesar MSDS], Solid
• Solubility: 3.32E+05 mg/L @ 18C (exp)
• CAS No.: 99-14-9
• Melting Point: 166 °C

Description

Tricarballylic acid, also known as propane-1,2,3-tricarboxylic acid, is a tricarboxylic acid with the molecular formula C₆H₈O₆ and a molecular weight of 176.12 g/mol . It is also referred to as β-carboxyglutaric acid and carballylic acid . This compound is notable for its role as an inhibitor of the enzyme aconitase, which interferes with the Krebs cycle .

Scientific Research Applications

Tricarballylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: It serves as an inhibitor of aconitase, making it useful in studies related to the Krebs cycle and metabolic pathways.

Medicine: Research has explored its potential toxicity and effects on metabolic processes in ruminant tissue metabolism.

Industry: It is used as an alternative to formaldehyde-releasing cross-linking agents in the production of polymers and other materials.

Mechanism of Action

Tricarballylic acid exerts its effects primarily by inhibiting the enzyme aconitase . Aconitase normally catalyzes the interconversion of citric acid to isocitric acid via the intermediate aconitic acid . This compound binds to aconitase, preventing this conversion and thereby disrupting the Krebs cycle . This inhibition is due to the structural similarity of this compound to citric acid, except for the absence of a hydroxyl group .

Safety and Hazards

Tricarballylic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is also very toxic if swallowed.

Future Directions

The TCA cycle, which Tricarballylic acid is a part of, is at the core of viral infection and replication as well as viral pathogenesis and anti-viral immunity. This highlights the role of the TCA cycle in viral infections and explores recent advances in the fast-moving field of virometabolism.

Biochemical Analysis

Biochemical Properties

Tricarballylic acid is a competitive inhibitor of the enzyme aconitate hydratase (aconitase; EC 4.2.1.3) with a Ki value of 0.52 mM . This interaction with aconitase disrupts the Krebs cycle, a crucial biochemical pathway for energy production .

Cellular Effects

In cellular context, this compound can influence various types of cells and cellular processes. For instance, it has been found to interfere with the energy balance in cells by downregulating glycolysis, the tricarboxylic acid (TCA) cycle, and fatty acid breakdown .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to aconitase, an enzyme crucial for the Krebs cycle . This binding inhibits the enzyme’s activity, thereby disrupting the cycle . The absence of a hydroxyl group in this compound compared to citric acid prevents the enzyme from completing its reaction .

Temporal Effects in Laboratory Settings

It is known that this compound can be produced by certain strains of bacteria quickly, which may cause numerous vitamin and mineral deficiencies .

Dosage Effects in Animal Models

It is known that ingestion of this compound by grazing livestock can cause a serious metabolic disorder called grass tetany .

Metabolic Pathways

This compound is involved in the Krebs cycle, a key metabolic pathway for energy production . It inhibits aconitase, an enzyme in this pathway, thereby disrupting the cycle .

Transport and Distribution

In Acinetobacter baylyi ADP1, a soil bacterium, TcuC appears to transport this compound .

Subcellular Localization

This compound is present in the mitochondrial matrix, where the Krebs cycle occurs . Its effects on the cycle suggest that it may be localized in this subcellular compartment .

Preparation Methods

Tricarballylic acid can be synthesized through various methods. One common synthetic route involves the two-step process starting from fumaric acid . The first step involves the addition of water to fumaric acid to form malic acid, followed by the oxidation of malic acid to produce this compound . Industrial production methods typically involve the crystallization of the acid from diethyl ether .

Chemical Reactions Analysis

Tricarballylic acid undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to produce various carboxylic acids.

Reduction: Reduction reactions can convert it into simpler organic compounds.

Substitution: It can undergo substitution reactions where one or more of its carboxyl groups are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride . Major products formed from these reactions include simpler carboxylic acids and alcohols .

Comparison with Similar Compounds

Tricarballylic acid is similar to other tricarboxylic acids such as citric acid and isocitric acid . its unique ability to inhibit aconitase sets it apart from these compounds . Other similar compounds include:

Citric Acid: A key intermediate in the Krebs cycle, but it does not inhibit aconitase.

Isocitric Acid: Another intermediate in the Krebs cycle, also not an aconitase inhibitor.

Aconitic Acid: An intermediate formed during the conversion of citric acid to isocitric acid.

Synthesis routes and methods

Procedure details

After fixing a chain transfer agent to control a molar fraction of —COOH group to 45 relative to a molar fraction of the catalyst and then introducing adipic acid, 5.9 mg (Entries 1 to 5); tricarballylic acid, 5.1 mg (Entries 6 to 10); 1,2,3,4-butane tetracarboxylic acid, 4.7 mg (Entries 11 to 15)) into a reactor, vinylcyclohexene dioxide was weighed to numeral values listed in TABLE 3, relative to the molar fraction of the catalyst and then introduced (into the reactor). Then, polymerization was executed and the catalyst was removed according to the same procedures as described in Example 1, resulting in pure copolymer. TABLE 3 summarizes results of the polymerization. FIG. 2 shows GPC curves of a copolymer obtained by carbon dioxide/propylene oxide copolymerization in the presence of tricarballylic acid (C3H5(CO2H)3) and diepoxide, wherein reference numeral in each curve denotes an entry number in TABLE 2.